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Compound of Interest

Compound Name: Dibucaine

Cat. No.: B1670429

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to formulating Dibucaine
hydrochloride for topical research applications. This document outlines the physicochemical
properties of Dibucaine hydrochloride, provides protocols for formulation, and details key in
vitro and ex vivo characterization methods.

Physicochemical Properties of Dibucaine
Hydrochloride

A thorough understanding of the physicochemical properties of an active pharmaceutical
ingredient (API) is fundamental for successful formulation development. Key properties of
Dibucaine hydrochloride are summarized in the table below.
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Property Value Reference
Molecular Formula C20H30CIN3O2 [1112]
Molecular Weight 379.92 g/mol [1][2]
Melting Point 99-101 °C [2][3]
Appearance White c?r nearly white 4]
crystalline powder
Solubility
Water Freely soluble (76 mg/mL) [1][5]16]
Ethanol Freely soluble (76 mg/mL) [1][5]
DMSO Soluble (76 mg/mL) [1][5]
Acetone Soluble [3]
Chloroform Soluble [6]
Stable, but protect from
Stability moisture. Incompatible with [2]

strong oxidizing agents.

Mechanism of Action: Sodium Channel Blockade

Dibucaine hydrochloride is a potent local anesthetic that functions by blocking voltage-gated

sodium channels in the neuronal cell membrane.[7][8][9][10][11] This blockade inhibits the

influx of sodium ions, which is necessary for the depolarization of the nerve membrane and the

propagation of action potentials.[1] The result is a transient and reversible local anesthesia.

The interaction is state-dependent, with a higher affinity for open and inactivated channel

states.[7][10]
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In Vitro Release Testing (IVRT) Workflow ’

Franz Diffusion Cell Setup Apply Formulation Sample from Receptor Quantify Dibucaine HCI Calculate Release Rate
(Synthetic Membrane) to Donor Compartment Compartment at Time Intervals (e.g., HPLC) (e.g., Higuchi Model)

Ex Vivo Skin Permeation Workflow
Excise and Prepare Mount Skin in Apply Formulation ‘Sample from Receptor
Porcine Ear Skin Franz Diffusion Cell to Epidermal Surface Compartment at Time Intervals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670429#formulating-dibucaine-hydrochloride-for-
topical-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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